![molecular formula C13H18N2O2 B7513303 1-Methyl-5-(2-methylpiperidine-1-carbonyl)pyridin-2-one](/img/structure/B7513303.png)
1-Methyl-5-(2-methylpiperidine-1-carbonyl)pyridin-2-one
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Overview
Description
1-Methyl-5-(2-methylpiperidine-1-carbonyl)pyridin-2-one, also known as MPMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyridinones and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 1-Methyl-5-(2-methylpiperidine-1-carbonyl)pyridin-2-one is not fully understood, but it is believed to involve the inhibition of protein aggregation and the modulation of cellular signaling pathways. This compound has been found to interact with several key proteins involved in neurodegenerative diseases, including beta-amyloid and alpha-synuclein.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects, including the inhibition of protein aggregation, the modulation of cellular signaling pathways, and the protection of dopaminergic neurons. Additionally, this compound has been found to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-Methyl-5-(2-methylpiperidine-1-carbonyl)pyridin-2-one for lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, this compound has been found to be well-tolerated in animal models, which is an important consideration for potential therapeutic applications. However, one limitation of this compound is its relatively high cost, which may limit its use in certain research settings.
Future Directions
There are several potential future directions for research on 1-Methyl-5-(2-methylpiperidine-1-carbonyl)pyridin-2-one. One area of interest is in the development of novel therapeutic agents based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other disease states. Finally, research is needed to optimize the synthesis method of this compound and to explore alternative methods for its production.
Synthesis Methods
The synthesis of 1-Methyl-5-(2-methylpiperidine-1-carbonyl)pyridin-2-one involves the reaction of 2-methylpiperidine-1-carboxylic acid with 2-pyridone in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with methyl iodide to obtain the final compound, this compound. This synthesis method has been optimized for high yields and purity and has been used in various scientific studies.
Scientific Research Applications
1-Methyl-5-(2-methylpiperidine-1-carbonyl)pyridin-2-one has been found to exhibit a range of potential therapeutic applications in scientific research. One of the most promising areas of research is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been shown to inhibit the aggregation of amyloid beta peptides, which are implicated in the development of Alzheimer's disease. Additionally, this compound has been found to protect against dopaminergic neuron loss in Parkinson's disease models.
properties
IUPAC Name |
1-methyl-5-(2-methylpiperidine-1-carbonyl)pyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c1-10-5-3-4-8-15(10)13(17)11-6-7-12(16)14(2)9-11/h6-7,9-10H,3-5,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDJSQVDPAVIXBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C(=O)C2=CN(C(=O)C=C2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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